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Compound of Interest

Compound Name: 3-Hydroxyquinoline-d6

Cat. No.: B15557230

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Hydroxyquinoline-d6, a

deuterated analog of 3-Hydroxyquinoline. This document details its Chemical Abstracts Service

(CAS) number, identifies key suppliers, and presents its technical specifications. Furthermore, it

outlines a detailed experimental protocol for its principal application as an internal standard in

quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Core Compound Information
3-Hydroxyquinoline-d6 is a stable isotope-labeled version of 3-Hydroxyquinoline, where six

hydrogen atoms have been replaced by deuterium. This isotopic substitution makes it an ideal

internal standard for mass spectrometry-based quantification of 3-Hydroxyquinoline in various

biological matrices.

CAS Number: 2768656-18-2
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Quantitative data for 3-Hydroxyquinoline-d6 is crucial for its effective use as an internal

standard. Below is a summary of typical technical specifications available from leading

suppliers. While specific lot-to-lot variability exists, this table represents common quality

attributes for this product.

Parameter
MedChemExpress
(Product Code: HY-
W710247)

Clearsynth (Product Code:
CS-T-101264)

Molecular Formula C₉HD₆NO C₉HD₆NO

Molecular Weight 151.19 g/mol 151.2 g/mol [1]

Purity (by HPLC) ≥98.0% ≥95%

Isotopic Enrichment ≥99% atom % D
Not specified, but generally

high for such standards

Appearance Solid Solid

Solubility Soluble in DMSO Soluble in DMSO

Note: The purity and isotopic enrichment values are representative and may vary between

specific lots. It is recommended to consult the Certificate of Analysis (CoA) provided by the

supplier for the most accurate data.

Key Suppliers
MedChemExpress: A prominent supplier of high-purity life science reagents and reference

compounds for research and development.[2]

Clearsynth: A leading manufacturer and supplier of stable isotopes, reference standards, and

research chemicals.[1]

Experimental Protocol: Use as an Internal Standard
in LC-MS
The primary application of 3-Hydroxyquinoline-d6 is as an internal standard to improve the

accuracy and precision of the quantification of 3-Hydroxyquinoline.[3] The following is a
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detailed methodology for its use in a typical bioanalytical workflow.

Preparation of Stock and Working Solutions
Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 3-
Hydroxyquinoline-d6 and dissolve it in 1 mL of a suitable organic solvent (e.g., methanol or

DMSO). Sonicate briefly to ensure complete dissolution. Store this stock solution at -20°C.

Analyte Stock Solution (1 mg/mL): Prepare a stock solution of the non-labeled 3-

Hydroxyquinoline standard in the same manner.

Working Solutions: Prepare a series of working solutions for both the analyte (for calibration

curve) and the internal standard by serially diluting the stock solutions with the appropriate

solvent (e.g., 50:50 methanol:water). The concentration of the IS working solution should be

optimized based on the expected analyte concentration in the samples and the sensitivity of

the mass spectrometer.

Sample Preparation (Protein Precipitation)
Thaw Samples: Thaw the biological samples (e.g., plasma, urine) and calibration standards

on ice.

Spike Internal Standard: To 100 µL of each sample, calibration standard, and quality control

(QC) sample, add a fixed volume (e.g., 10 µL) of the 3-Hydroxyquinoline-d6 working

solution.

Precipitate Proteins: Add 300 µL of cold acetonitrile to each tube.

Vortex: Vortex the samples vigorously for 1 minute to ensure thorough mixing and protein

precipitation.

Centrifuge: Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C

to pellet the precipitated proteins.

Transfer Supernatant: Carefully transfer the supernatant to a new set of tubes or a 96-well

plate for LC-MS analysis.
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LC-MS/MS Analysis
Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to ensure the separation of the analyte from matrix

components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.

Ionization Mode: Positive ESI.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

3-Hydroxyquinoline (Analyte): Determine the precursor and product ions (e.g., m/z

146.1 -> 118.1).

3-Hydroxyquinoline-d6 (IS): Determine the precursor and product ions (e.g., m/z 152.2

-> 124.2).

Optimization: Optimize MS parameters such as declustering potential, collision energy,

and cell exit potential for both the analyte and the internal standard.

Data Analysis
Integration: Integrate the peak areas for both the analyte and the internal standard in all

samples, calibration standards, and QCs.
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Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak

area for each injection.

Calibration Curve: Generate a calibration curve by plotting the peak area ratio against the

known concentration of the analyte in the calibration standards. A linear regression with a

weighting factor of 1/x² is commonly used.

Quantification: Determine the concentration of 3-Hydroxyquinoline in the unknown samples

by interpolating their peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate the conceptual workflows described in this guide.
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Caption: Experimental workflow for quantitative analysis.
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Caption: LC-MS/MS signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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